Cas no 1326814-29-2 (4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326814-29-2
• MF: C₁₇H₁₈F₃NO₄
• MW: 357.324335575104
• MDL: MFCD19706105
• CID: 4694803
• Update Time: 2025-06-11

4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706105
• Inchi： 1S/C17H18F3NO4/c18-17(19,20)12-6-4-5-11(9-12)14(22)21-13(15(23)24)10-25-16(21)7-2-1-3-8-16/h4-6,9,13H,1-3,7-8,10H2,(H,23,24)
• InChI Key： PEPAUCLFRGMYNM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N1C(C(=O)O)COC21CCCCC2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 531
• Topological Polar Surface Area: 66.8

Additional information on 4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-29-2)

4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-29-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This spirocyclic compound features a unique 1-oxa-4-azaspiro[4.5]decane core, which is further functionalized with a trifluoromethylbenzoyl group and a carboxylic acid moiety. Its structural complexity and functional diversity make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 1326814-29-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its physicochemical properties, such as solubility, stability, and reactivity, to optimize its applications. The presence of the trifluoromethyl group enhances its lipophilicity, which is a desirable trait in drug design for improving membrane permeability. Meanwhile, the carboxylic acid functionality offers opportunities for further derivatization, enabling the creation of esters, amides, or other derivatives with tailored biological activities.

In recent years, the demand for spirocyclic compounds like 4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has surged due to their potential in addressing neurodegenerative diseases and metabolic disorders. For instance, its structural motifs are frequently investigated in the context of G-protein-coupled receptor (GPCR) modulation, a hot topic in drug discovery. Additionally, the compound's trifluoromethyl moiety aligns with the growing trend of incorporating fluorinated groups into pharmaceuticals to enhance metabolic stability and bioavailability.

From a synthetic chemistry perspective, the preparation of CAS No. 1326814-29-2 involves multi-step organic transformations, often requiring catalyzed coupling reactions and protective group strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations resonate with the broader industry shift toward green chemistry and sustainable manufacturing, which are frequently searched topics in academic and industrial circles.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is explored for its role in developing crop protection agents. Its spirocyclic framework may contribute to novel modes of action against pests or pathogens, addressing the global challenge of pesticide resistance. This application aligns with the increasing focus on sustainable agriculture and precision farming, topics that dominate contemporary discussions in the field.

Quality control and analytical characterization of CAS No. 1326814-29-2 are paramount for ensuring its suitability in high-value applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods are part of the broader quality-by-design (QbD) approach, a regulatory-driven initiative that emphasizes robust process understanding and control.

In summary, 4-[3-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-29-2) represents a versatile and scientifically intriguing compound with broad applicability in drug discovery, agrochemical innovation, and material science. Its unique structural features and functional groups position it as a promising candidate for addressing some of the most pressing challenges in modern science and industry.